Cas no 1203295-44-6 (1-Cbz-3-amino-azetidine Hydrochloride)

• Product Name: 1-Cbz-3-amino-azetidine Hydrochloride
• CAS No: 1203295-44-6
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD09026892
• CID: 836457
• PubChem ID: 45072206
• Update Time: 2025-10-23

1-Cbz-3-amino-azetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-aminoazetidine-1-carboxylate hydrochloride
• 1-Azetidinecarboxylic acid, 3-amino-, phenylmethyl ester, hydrochloride (1:1)
• 3-Amino-azetidine-1-carboxylic acid benzyl ester hydrochloride
• 1-CBZ-3-AMINO-AZETIDINE hydrochloride
• 1-CBZ-3-AMINO-AZETIDINE-HCl
• AK-59477
• HT828
• KB-11867
• MolPort-003-981-674
• 1-Cbz-3-amino-azetidine hydrochloride, AldrichCPR
• 1-Cbz-3-amino-azetidine HCl
• AKOS015906978
• 1203295-44-6
• 3-AMINO-AZETIDINE-1-CARBOXYLIC ACID BENZYL ESTER HCL
• DTXSID50662455
• DB-003363
• SB51530
• Benzyl3-aminoazetidine-1-carboxylatehydrochloride
• CS-0183218
• 3-Amino-azetidine-1-carboxylic acid benzylester hydrochloride
• BS-41697
• 1-cbz-3-aminoazetidine hcl
• benzyl 3-aminoazetidine-1-carboxylate;hydrochloride
• Benzyl 3-aminoazetidine-1-carboxylate--hydrogen chloride (1/1)
• 1-Cbz-3-amino-azetidine Hydrochloride

• MDL： MFCD09026892
• Inchi： 1S/C11H14N2O2.ClH/c12-10-6-13(7-10)11(14)15-8-9-4-2-1-3-5-9;/h1-5,10H,6-8,12H2;1H
• InChI Key： XUMHHJPWIBFPJM-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CC(C1)N)=O

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-Cbz-3-amino-azetidine Hydrochloride

Recent Advances in the Application of 1-Cbz-3-amino-azetidine Hydrochloride (CAS: 1203295-44-6) in Chemical Biology and Pharmaceutical Research

1-Cbz-3-amino-azetidine Hydrochloride (CAS: 1203295-44-6) is a chemically modified azetidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of a carboxybenzyl (Cbz) protecting group and a hydrochloride salt, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of research involving 1-Cbz-3-amino-azetidine Hydrochloride is its role as a scaffold for the design of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological and pathological processes, making them attractive targets for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Cbz-3-amino-azetidine Hydrochloride exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), a key enzyme required for viral replication. The study utilized molecular docking and kinetic assays to identify optimal structural modifications that enhance binding affinity and selectivity.

In addition to its antiviral potential, 1-Cbz-3-amino-azetidine Hydrochloride has been explored as a precursor for the synthesis of kinase inhibitors. Kinases are another important class of drug targets, particularly in oncology. A recent preprint on bioRxiv described the use of this compound in the development of selective inhibitors for cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation. The researchers employed a combination of structure-activity relationship (SAR) studies and crystallography to optimize the inhibitory properties of the derived compounds.

The synthetic versatility of 1-Cbz-3-amino-azetidine Hydrochloride also extends to the field of peptide mimetics. Peptide-based drugs often suffer from poor pharmacokinetic properties, such as low oral bioavailability and rapid degradation. Researchers have utilized this compound to create stable peptidomimetics that retain the biological activity of native peptides while overcoming these limitations. A 2022 publication in ACS Chemical Biology reported the successful application of 1-Cbz-3-amino-azetidine Hydrochloride in the design of a novel class of G protein-coupled receptor (GPCR) modulators with improved metabolic stability.

Despite these promising developments, challenges remain in the large-scale production and application of 1-Cbz-3-amino-azetidine Hydrochloride. Issues such as yield optimization, purification methods, and cost-effectiveness are areas of active research. Recent advancements in flow chemistry and green chemistry approaches have shown potential in addressing some of these challenges, as highlighted in a 2023 review article in Organic Process Research & Development.

In conclusion, 1-Cbz-3-amino-azetidine Hydrochloride (CAS: 1203295-44-6) represents a valuable tool in modern drug discovery and chemical biology. Its diverse applications, from protease inhibitors to peptide mimetics, underscore its importance in the development of next-generation therapeutics. Ongoing research continues to uncover new opportunities for this compound, making it a focal point in the field of medicinal chemistry.